![molecular formula C211H345N61O62S B10832705 2-[[2-[[2-[[2-[[2-[[2-[[2-[[[1-[1-[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[[1-[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[(2-amino-1-hydroxy-4-methylsulfanylbutylidene)amino]-1-hydroxy-4-methylpentylidene]amino]-1-hydroxy-3-methylbutylidene]amino]-1-hydroxypropylidene]amino]-1-hydroxypropylidene]amino]-1-hydroxy-3-methylpentylidene]amino]-1,5-dihydroxy-5-iminopentylidene]amino]-1,3-dihydroxypropylidene]amino]-1-hydroxypropylidene]amino]-1-hydroxyethylidene]amino]-1-hydroxy-4-methylpentylidene]amino]-1,3-dihydroxybutylidene]amino]-4-carboxy-1-hydroxybutylidene]amino]-1,3-dihydroxybutylidene]amino]-1-hydroxy-4-methylpentylidene]amino]-1,4-dihydroxy-4-iminobutylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-4-carboxy-1-hydroxybutylidene]amino]-1-hydroxyethylidene]amino]-1-hydroxy-3-methylbutylidene]amino]-1-hydroxy-3-(4-hydroxyphenyl)propylidene]amino]-1,3-dihydroxybutylidene]amino]-1-hydroxy-3-methylbutylidene]amino]-1-hydroxy-3-phenylpropylidene]amino]propanoyl]pyrrolidin-2-yl]-hydroxymethylidene]amino]-1,3-dihydroxybutylidene]amino]-1,4-dihydroxy-4-iminobutylidene]amino]-4-carboxy-1-hydroxybutylidene]amino]-1-hydroxypropylidene]amino]-1-hydroxy-3-phenylpropylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-1-hydroxypropylidene]amino]-4-methylpentanoyl]pyrrolidine-2-carbonyl]pyrrolidin-2-yl]-hydroxymethylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-4-carboxy-1-hydroxybutylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-1,3-dihydroxypropylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-1-hydroxy-4-methylpentylidene]amino]-4-methylpentanoic acid](/img/structure/B10832705.png)
2-[[2-[[2-[[2-[[2-[[2-[[2-[[[1-[1-[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[[1-[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[(2-amino-1-hydroxy-4-methylsulfanylbutylidene)amino]-1-hydroxy-4-methylpentylidene]amino]-1-hydroxy-3-methylbutylidene]amino]-1-hydroxypropylidene]amino]-1-hydroxypropylidene]amino]-1-hydroxy-3-methylpentylidene]amino]-1,5-dihydroxy-5-iminopentylidene]amino]-1,3-dihydroxypropylidene]amino]-1-hydroxypropylidene]amino]-1-hydroxyethylidene]amino]-1-hydroxy-4-methylpentylidene]amino]-1,3-dihydroxybutylidene]amino]-4-carboxy-1-hydroxybutylidene]amino]-1,3-dihydroxybutylidene]amino]-1-hydroxy-4-methylpentylidene]amino]-1,4-dihydroxy-4-iminobutylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-4-carboxy-1-hydroxybutylidene]amino]-1-hydroxyethylidene]amino]-1-hydroxy-3-methylbutylidene]amino]-1-hydroxy-3-(4-hydroxyphenyl)propylidene]amino]-1,3-dihydroxybutylidene]amino]-1-hydroxy-3-methylbutylidene]amino]-1-hydroxy-3-phenylpropylidene]amino]propanoyl]pyrrolidin-2-yl]-hydroxymethylidene]amino]-1,3-dihydroxybutylidene]amino]-1,4-dihydroxy-4-iminobutylidene]amino]-4-carboxy-1-hydroxybutylidene]amino]-1-hydroxypropylidene]amino]-1-hydroxy-3-phenylpropylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-1-hydroxypropylidene]amino]-4-methylpentanoyl]pyrrolidine-2-carbonyl]pyrrolidin-2-yl]-hydroxymethylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-4-carboxy-1-hydroxybutylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-1,3-dihydroxypropylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-1-hydroxy-4-methylpentylidene]amino]-4-methylpentanoic acid
Overview
Description
GC-1008, also known as Fresolimumab, is a human monoclonal antibody that targets and neutralizes all isoforms of transforming growth factor-beta (TGF-β). TGF-β is a cytokine involved in various cellular processes, including cell growth, differentiation, and immune response regulation. GC-1008 has been studied for its potential therapeutic applications in treating advanced cancers and fibrotic diseases .
Preparation Methods
The preparation of GC-1008 involves recombinant DNA technology. The gene encoding the antibody is inserted into a suitable expression vector, which is then introduced into a host cell line, such as Chinese hamster ovary (CHO) cells. The host cells are cultured under specific conditions to produce the antibody, which is then purified using techniques like protein A affinity chromatography .
Chemical Reactions Analysis
GC-1008, being a monoclonal antibody, does not undergo typical small molecule chemical reactions like oxidation, reduction, or substitution. Instead, it interacts with its target, TGF-β, through specific binding interactions. The binding of GC-1008 to TGF-β prevents the cytokine from interacting with its receptors, thereby inhibiting its biological activity .
Scientific Research Applications
GC-1008 has been extensively studied for its potential therapeutic applications in various fields:
Fibrotic Diseases: GC-1008 is being investigated for its potential to treat fibrotic diseases such as idiopathic pulmonary fibrosis by inhibiting TGF-β-mediated fibrosis.
Immunotherapy: By targeting TGF-β, GC-1008 may enhance the efficacy of other immunotherapeutic agents by modulating the immune response.
Mechanism of Action
GC-1008 exerts its effects by binding to all isoforms of TGF-β (TGF-β1, TGF-β2, and TGF-β3) with high affinity. This binding prevents TGF-β from interacting with its receptors, TGF-β receptor types I and II, on the surface of target cells. By blocking TGF-β signaling, GC-1008 inhibits the downstream pathways involved in cell proliferation, differentiation, and immune suppression .
Comparison with Similar Compounds
Several other monoclonal antibodies target TGF-β, but GC-1008 is unique in its ability to neutralize all three isoforms of TGF-β. Similar compounds include:
LY2157299 (Galunisertib): A small molecule inhibitor of TGF-β receptor I kinase.
Fresolimumab: Another name for GC-1008, highlighting its specificity for TGF-β.
Trabedersen: An antisense oligonucleotide that targets TGF-β2 mRNA.
GC-1008’s broad specificity for all TGF-β isoforms makes it a versatile therapeutic agent compared to other compounds that may target only specific isoforms or receptors .
Properties
Molecular Formula |
C211H345N61O62S |
|---|---|
Molecular Weight |
4760 g/mol |
IUPAC Name |
2-[[2-[[2-[[2-[[2-[[2-[[2-[[[1-[1-[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[[1-[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[[2-[(2-amino-1-hydroxy-4-methylsulfanylbutylidene)amino]-1-hydroxy-4-methylpentylidene]amino]-1-hydroxy-3-methylbutylidene]amino]-1-hydroxypropylidene]amino]-1-hydroxypropylidene]amino]-1-hydroxy-3-methylpentylidene]amino]-1,5-dihydroxy-5-iminopentylidene]amino]-1,3-dihydroxypropylidene]amino]-1-hydroxypropylidene]amino]-1-hydroxyethylidene]amino]-1-hydroxy-4-methylpentylidene]amino]-1,3-dihydroxybutylidene]amino]-4-carboxy-1-hydroxybutylidene]amino]-1,3-dihydroxybutylidene]amino]-1-hydroxy-4-methylpentylidene]amino]-1,4-dihydroxy-4-iminobutylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-4-carboxy-1-hydroxybutylidene]amino]-1-hydroxyethylidene]amino]-1-hydroxy-3-methylbutylidene]amino]-1-hydroxy-3-(4-hydroxyphenyl)propylidene]amino]-1,3-dihydroxybutylidene]amino]-1-hydroxy-3-methylbutylidene]amino]-1-hydroxy-3-phenylpropylidene]amino]propanoyl]pyrrolidin-2-yl]-hydroxymethylidene]amino]-1,3-dihydroxybutylidene]amino]-1,4-dihydroxy-4-iminobutylidene]amino]-4-carboxy-1-hydroxybutylidene]amino]-1-hydroxypropylidene]amino]-1-hydroxy-3-phenylpropylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-1-hydroxypropylidene]amino]-4-methylpentanoyl]pyrrolidine-2-carbonyl]pyrrolidin-2-yl]-hydroxymethylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-4-carboxy-1-hydroxybutylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-1,3-dihydroxypropylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-1-hydroxy-4-methylpentylidene]amino]-4-methylpentanoic acid |
InChI |
InChI=1S/C211H345N61O62S/c1-32-107(20)161(265-170(297)112(25)233-167(294)109(22)237-195(322)159(105(16)17)263-189(316)136(86-101(8)9)251-171(298)122(212)73-82-335-31)198(325)248-129(63-68-149(213)280)180(307)260-144(96-273)191(318)234-108(21)166(293)231-94-152(283)239-133(83-98(2)3)188(315)267-162(114(27)275)199(326)249-132(67-72-157(291)292)181(308)266-163(115(28)276)200(327)254-135(85-100(6)7)183(310)253-140(92-150(214)281)186(313)242-124(52-40-75-227-208(218)219)175(302)244-128(64-69-154(285)286)172(299)232-95-153(284)262-158(104(14)15)196(323)256-139(91-120-59-61-121(279)62-60-120)190(317)268-165(117(30)278)202(329)264-160(106(18)19)197(324)255-137(89-118-47-35-33-36-48-118)182(309)238-113(26)203(330)270-79-44-57-147(270)194(321)269-164(116(29)277)201(328)257-141(93-151(215)282)187(314)246-130(65-70-155(287)288)174(301)236-110(23)168(295)250-138(90-119-49-37-34-38-50-119)185(312)241-123(51-39-74-226-207(216)217)173(300)235-111(24)169(296)258-142(87-102(10)11)204(331)272-81-46-58-148(272)205(332)271-80-45-56-146(271)193(320)247-127(55-43-78-230-211(224)225)176(303)245-131(66-71-156(289)290)179(306)240-126(54-42-77-229-210(222)223)178(305)261-145(97-274)192(319)243-125(53-41-76-228-209(220)221)177(304)252-134(84-99(4)5)184(311)259-143(206(333)334)88-103(12)13/h33-38,47-50,59-62,98-117,122-148,158-165,273-279H,32,39-46,51-58,63-97,212H2,1-31H3,(H2,213,280)(H2,214,281)(H2,215,282)(H,231,293)(H,232,299)(H,233,294)(H,234,318)(H,235,300)(H,236,301)(H,237,322)(H,238,309)(H,239,283)(H,240,306)(H,241,312)(H,242,313)(H,243,319)(H,244,302)(H,245,303)(H,246,314)(H,247,320)(H,248,325)(H,249,326)(H,250,295)(H,251,298)(H,252,304)(H,253,310)(H,254,327)(H,255,324)(H,256,323)(H,257,328)(H,258,296)(H,259,311)(H,260,307)(H,261,305)(H,262,284)(H,263,316)(H,264,329)(H,265,297)(H,266,308)(H,267,315)(H,268,317)(H,269,321)(H,285,286)(H,287,288)(H,289,290)(H,291,292)(H,333,334)(H4,216,217,226)(H4,218,219,227)(H4,220,221,228)(H4,222,223,229)(H4,224,225,230) |
InChI Key |
ZRKFYGHZFMAOKI-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)C(C(=NC(CCC(=N)O)C(=NC(CO)C(=NC(C)C(=NCC(=NC(CC(C)C)C(=NC(C(C)O)C(=NC(CCC(=O)O)C(=NC(C(C)O)C(=NC(CC(C)C)C(=NC(CC(=N)O)C(=NC(CCCNC(=N)N)C(=NC(CCC(=O)O)C(=NCC(=NC(C(C)C)C(=NC(CC1=CC=C(C=C1)O)C(=NC(C(C)O)C(=NC(C(C)C)C(=NC(CC2=CC=CC=C2)C(=NC(C)C(=O)N3CCCC3C(=NC(C(C)O)C(=NC(CC(=N)O)C(=NC(CCC(=O)O)C(=NC(C)C(=NC(CC4=CC=CC=C4)C(=NC(CCCNC(=N)N)C(=NC(C)C(=NC(CC(C)C)C(=O)N5CCCC5C(=O)N6CCCC6C(=NC(CCCNC(=N)N)C(=NC(CCC(=O)O)C(=NC(CCCNC(=N)N)C(=NC(CO)C(=NC(CCCNC(=N)N)C(=NC(CC(C)C)C(=NC(CC(C)C)C(=O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)N=C(C(C)N=C(C(C)N=C(C(C(C)C)N=C(C(CC(C)C)N=C(C(CCSC)N)O)O)O)O)O |
Origin of Product |
United States |
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